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Compound of Interest

Compound Name: SRI-41315

. Get Quote

Cat. No.: B8236649

Researchers and drug development professionals handling SRI-41315 must adhere to rigorous
safety and disposal protocols to ensure a safe laboratory environment and compliance with
regulations. Due to the absence of a specific Safety Data Sheet (SDS) in the public domain,
SRI-41315 should be treated as a potentially hazardous substance. The following guidelines,
synthesized from general laboratory chemical waste management best practices, provide a
framework for its proper disposal.

Chemical and Physical Properties of SRI-41315

A summary of the known properties of SRI-41315 is presented below. This information is
crucial for assessing potential hazards and ensuring compatible waste stream management.

Property

Value

Molecular Formula

C22H10N302[1]

CAS Registry Number

1613509-49-1[1][2]

Solubility

Soluble in DMSO (16 mg/mL)[3]

Storage (Powder)

-20°C for up to 3 years|[3]

Storage (In Solvent)

-80°C for up to 1 year[3]

Cytotoxicity (CC50)

>50 uM in FRT and 16HBE14o0- cells[2][4]
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Step-by-Step Disposal Procedures for SRI-41315

The disposal of SRI-41315, both in its pure solid form and in solution, must be managed
through an institution's hazardous waste program.[5] Under no circumstances should this
compound be disposed of down the drain or in regular trash.[6][7]

Personal Protective Equipment (PPE)

Before handling SRI-41315 for disposal, ensure appropriate PPE is worn, including:
o Standard laboratory coat
» Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid (Neat) SRI-41315

Unused or expired solid SRI-41315 is to be disposed of as hazardous chemical waste.

» Step 1: Containerization: Place the original vial or a securely sealed container holding the
solid SRI-41315 into a larger, compatible waste container designated for solid chemical
waste.

o Step 2: Labeling: The waste container must be clearly labeled with "Hazardous Waste" and
the chemical name "SRI-41315".

o Step 3: Storage: Store the waste container in a designated Satellite Accumulation Area
(SAA).[8][9] This area should be at or near the point of generation and away from
incompatible materials.[8]

o Step 4: Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste.[8]

Disposal of SRI-41315 Solutions

Solutions of SRI-41315, typically in DMSO, must be disposed of as liquid hazardous waste.
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o Step 1. Waste Collection: Collect all SRI-41315-containing solutions in a dedicated, leak-
proof, and chemically compatible waste container. Plastic containers are generally preferred.

[8]

o Step 2: Labeling: Clearly label the liquid waste container with "Hazardous Waste," the
chemical name "SRI-41315," and the solvent used (e.g., DMSO).

o Step 3: Storage: Keep the waste container securely capped and stored in the SAA.[9]
Ensure it is segregated from incompatible waste streams, such as aqueous solutions, acids,
and bases.[9]

o Step 4: Arrange for Pickup: Follow your institution's procedures to have the liquid hazardous
waste collected by the EHS office.

Decontamination of Empty Containers and Glassware

Containers that have held SRI-41315 must be decontaminated before being discarded as
regular trash.

o Step 1: Triple Rinsing: Rinse the empty container (e.g., vial, flask) three times with a suitable
solvent that can solubilize SRI-41315, such as DMSO or ethanol.

o Step 2: Collect Rinsate: The solvent rinsate must be collected and disposed of as liquid
hazardous waste, as described in the section above.[5]

o Step 3: Deface Label: After triple rinsing, deface or remove the original chemical label from
the container.[5]

o Step 4: Final Disposal: The decontaminated and defaced container can now be disposed of
in the regular trash or recycled according to institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SRI-
41315 and associated materials.
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SRI-41315 Disposal Workflow
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Caption: Decision tree for the safe disposal of SRI-41315 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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